3-bromo-2-chloro-5-methylpyridin-4-amine
Overview
Description
3-Bromo-2-chloro-5-methylpyridin-4-amine, also called 3-bromo-2-chloro-5-methylpyridine (3BCMP), is an organic compound that has been studied extensively for its potential uses in laboratory experiments and scientific research applications. It is a heterocyclic compound, meaning that it contains both carbon and nitrogen atoms in its ring structure. 3BCMP is widely used in the synthesis of organic compounds, as well as in the synthesis of pharmaceuticals and other active substances. It has also been studied for its potential use in biochemical and physiological studies.
Mechanism of Action
The mechanism of action of 3-bromo-2-chloro-5-methylpyridin-4-amine is not fully understood. However, it is known that the compound is able to form hydrogen bonds with other molecules, which can influence the structure and reactivity of the compound. Additionally, 3-bromo-2-chloro-5-methylpyridin-4-amine is able to bind to metal ions, which can affect its reactivity and stability.
Biochemical and Physiological Effects
3-bromo-2-chloro-5-methylpyridin-4-amine has been studied for its potential biochemical and physiological effects. Studies have shown that 3-bromo-2-chloro-5-methylpyridin-4-amine can inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation. Additionally, 3-bromo-2-chloro-5-methylpyridin-4-amine can act as an antioxidant, which can help protect cells from oxidative damage. Finally, 3-bromo-2-chloro-5-methylpyridin-4-amine can interact with cell membranes, which can affect the transport of ions and other molecules across the membrane.
Advantages and Limitations for Lab Experiments
3-bromo-2-chloro-5-methylpyridin-4-amine has several advantages for use in laboratory experiments. First, it is relatively stable and can be stored at room temperature. Additionally, it is relatively inexpensive and easy to obtain. Finally, it is relatively non-toxic and can be used in a variety of applications. On the other hand, 3-bromo-2-chloro-5-methylpyridin-4-amine has some limitations for use in laboratory experiments. For example, it is not very soluble in water, which can limit its use in aqueous solutions. Additionally, its reactivity can be affected by other molecules present in the reaction environment.
Future Directions
There are several potential future directions for 3-bromo-2-chloro-5-methylpyridin-4-amine research. First, further studies are needed to better understand the mechanism of action of 3-bromo-2-chloro-5-methylpyridin-4-amine and its potential biochemical and physiological effects. Additionally, more research is needed to explore the potential uses of 3-bromo-2-chloro-5-methylpyridin-4-amine in the synthesis of organic compounds and pharmaceuticals. Finally, further research is needed to explore the potential use of 3-bromo-2-chloro-5-methylpyridin-4-amine in drug delivery systems and in other biomedical applications.
Synthesis Methods
3-bromo-2-chloro-5-methylpyridin-4-amine is usually synthesized through a two-step procedure. First, a reaction between 2-chloro-5-methylpyridine and bromine is carried out to form 3-bromo-2-chloro-5-methylpyridine. This reaction is typically carried out in aqueous solution at room temperature. The second step involves the conversion of 3-bromo-2-chloro-5-methylpyridine to 3-bromo-2-chloro-5-methylpyridin-4-amine using an aminating agent. This reaction is usually carried out in an organic solvent at elevated temperatures.
Scientific Research Applications
3-bromo-2-chloro-5-methylpyridin-4-amine has been used in a variety of scientific research applications, including in the synthesis of organic compounds, in the synthesis of pharmaceuticals and other active substances, and in biochemical and physiological studies. In particular, 3-bromo-2-chloro-5-methylpyridin-4-amine has been used in the synthesis of polymers, in the synthesis of pharmaceuticals and other active substances, and in the study of enzyme inhibition and drug metabolism.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-2-chloro-5-methylpyridin-4-amine involves the introduction of bromine and chlorine atoms onto a pyridine ring, followed by the introduction of a methyl group and an amino group at specific positions on the ring.", "Starting Materials": [ "2-chloro-5-methylpyridine", "sodium bromide", "sodium nitrite", "ammonium chloride", "sodium hydroxide", "hydrochloric acid", "sodium borohydride", "acetic acid", "ethanol" ], "Reaction": [ "Step 1: Conversion of 2-chloro-5-methylpyridine to 3-chloro-2,5-dimethylpyridine", "React 2-chloro-5-methylpyridine with sodium hydroxide and sodium nitrite to form 3-chloro-2,5-dimethylpyridine", "Step 2: Bromination of 3-chloro-2,5-dimethylpyridine to form 3-bromo-2-chloro-5-methylpyridine", "React 3-chloro-2,5-dimethylpyridine with sodium bromide and hydrochloric acid to form 3-bromo-2-chloro-5-methylpyridine", "Step 3: Reduction of 3-bromo-2-chloro-5-methylpyridine to 3-bromo-2-chloro-5-methylpyridin-4-ol", "React 3-bromo-2-chloro-5-methylpyridine with sodium borohydride and acetic acid to form 3-bromo-2-chloro-5-methylpyridin-4-ol", "Step 4: Conversion of 3-bromo-2-chloro-5-methylpyridin-4-ol to 3-bromo-2-chloro-5-methylpyridin-4-amine", "React 3-bromo-2-chloro-5-methylpyridin-4-ol with ammonium chloride and ethanol to form 3-bromo-2-chloro-5-methylpyridin-4-amine" ] } | |
CAS RN |
1563534-11-1 |
Product Name |
3-bromo-2-chloro-5-methylpyridin-4-amine |
Molecular Formula |
C6H6BrClN2 |
Molecular Weight |
221.5 |
Purity |
95 |
Origin of Product |
United States |
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